![molecular formula C19H21N4O5S+ B1238457 4-(4-Morpholinyl)-3-nitrobenzoic acid 2-[3-(cyanomethyl)-4-methyl-5-thiazol-3-iumyl]ethyl ester](/img/structure/B1238457.png)
4-(4-Morpholinyl)-3-nitrobenzoic acid 2-[3-(cyanomethyl)-4-methyl-5-thiazol-3-iumyl]ethyl ester
Overview
Description
4-(4-morpholinyl)-3-nitrobenzoic acid 2-[3-(cyanomethyl)-4-methyl-5-thiazol-3-iumyl]ethyl ester is a member of morpholines.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis of Derivatives : The compound, due to its structural complexity, is involved in the synthesis of various esters and derivatives, contributing to the field of organic chemistry. For instance, arylthiomethyl benzoates have been synthesized, which involved the cleavage of C-S bonds and yielded diaryl disulfides along with nitrobenzoic acid derivatives (El-Hegazy et al., 1994). Additionally, the compound has been utilized in synthesizing Dabigatran Etexilate, an anticoagulant medication, through a multi-step synthesis involving condensation, catalytic hydrogenation, and acylation (Guohua, 2013).
Chemical Reactions and Mechanisms
- Ester Hydrolysis and Bond Fission : The compound is involved in studying chemical reactions, such as ester hydrolysis and carbon-sulfur bond fission, providing insights into reaction mechanisms and kinetics. This is exemplified in the study of alkyl phenylsulfonyl methyl nitrobenzoates, where the structure of esters was analyzed and the carbon-sulfur bond fission was discussed (El-Bardan, 1992).
Structural and Physical Chemistry
- X-Ray Crystallography and Structural Analysis : The compound and its derivatives have been subjects in structural analysis and X-ray crystallography studies, contributing to understanding molecular structures and interactions. For instance, the packing structure of thiophene derivatives was analyzed to understand the effects of functional groups and intermolecular forces, providing insights into molecular design and materials science (Bettencourt‐Dias et al., 2005).
Biochemical Applications
- Phospholipase Inhibition : In biochemical research, the compound's derivatives have been used to study enzyme inhibition. Specifically, sodium 3-(octyloxy)-4-nitrobenzoate, a derivative, has been used as a standard for assaying the activity of phospholipase enzymes, crucial in understanding tissue damage mechanisms after snake bites (Soto et al., 2018).
properties
Molecular Formula |
C19H21N4O5S+ |
|---|---|
Molecular Weight |
417.5 g/mol |
IUPAC Name |
2-[3-(cyanomethyl)-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl 4-morpholin-4-yl-3-nitrobenzoate |
InChI |
InChI=1S/C19H21N4O5S/c1-14-18(29-13-22(14)6-5-20)4-9-28-19(24)15-2-3-16(17(12-15)23(25)26)21-7-10-27-11-8-21/h2-3,12-13H,4,6-11H2,1H3/q+1 |
InChI Key |
HDENVIKTAIGNNY-UHFFFAOYSA-N |
SMILES |
CC1=C(SC=[N+]1CC#N)CCOC(=O)C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-] |
Canonical SMILES |
CC1=C(SC=[N+]1CC#N)CCOC(=O)C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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